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Compound of Interest

Compound Name: Bidimazii iodidum

Cat. No.: B1623897

Bidimazium lodide, a synthetic organic compound identified by the CAS number 21817-73-2,
remains a substance of limited scientific documentation despite its recognition as a potential
pharmaceutical agent. While it has been assigned an International Nonproprietary Name (INN),
indicating its consideration for medicinal use, in-depth public information regarding its
discovery, detailed mechanism of action, and clinical evaluation is conspicuously absent. This
technical summary compiles the sparse data available from chemical databases, patents, and
scientific literature.

Chemical and Physical Properties

Bidimazium lodide is chemically known as 4-(4-biphenylyl)-2-[2-[4-
(dimethylamino)phenyl]ethenyl]-3-methyl-1,3-thiazolium iodide. Its fundamental properties are
summarized below.

Property Value

Chemical Formula C26H25IN2S

CAS Number 21817-73-2

Molecular Weight 524.5 g/mol

General Classification Thiazolium Compound, Synthetic Dye

Discovery and Historical Context
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Details surrounding the discovery and historical development of Bidimazium lodide are not
well-documented in publicly accessible records. Its assignment of an INN suggests it
underwent preliminary evaluation as a pharmaceutical substance, but the timeline and
originating researchers remain unknown.

Potential Applications and Mechanism of Action

The available information suggests Bidimazium lodide has been explored for several
applications, primarily in a research capacity.

Research Applications:
o Fluorescent Probe: It has been utilized as a fluorescent dye and indicator for cell imaging.
o Electron Acceptor: Chemically, it is described as an electron acceptor.

e Enzyme Inhibitor: There are mentions of its potential as an enzyme inhibitor, though the
specific enzymes targeted and the nature of the inhibition are not detailed.

Antiparasitic Potential: A notable mention of Bidimazium lodide appears in patent literature,
where it is listed among active compounds for potential use as an anthelmintic in veterinary
medicine. The proposed mechanism for its antiparasitic activity involves a "pseudo amidinium
system" within its molecular structure, which may be involved in the formation of charge-
transfer complexes. However, no specific studies or data on its efficacy or mechanism of action
as an anthelmintic are available in the public domain.

Due to the lack of detailed experimental data, a diagram of its signaling pathway or a specific
experimental workflow cannot be generated.

Experimental Data and Protocols

A thorough search of scientific literature and chemical databases did not yield any quantitative
data such as IC50 values, binding affinities, or pharmacokinetic parameters for Bidimazium
lodide. Similarly, detailed experimental protocols for its synthesis, use as a fluorescent probe,
or evaluation as an enzyme inhibitor or anthelmintic are not publicly available.

Clinical Trials
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There is no evidence to suggest that Bidimazium lodide has ever been evaluated in human
clinical trials. The patent mentioning its potential veterinary application does not provide any
data from animal studies.

In conclusion, while Bidimazium lodide is a recognized chemical entity with a history of
investigation as a potential pharmaceutical and research compound, the lack of detailed,
publicly available scientific literature prevents the creation of an in-depth technical guide as
requested. The information that is accessible is general and lacks the specific experimental
data and protocols necessary for a comprehensive understanding of its properties and potential
applications.

« To cite this document: BenchChem. [Bidimazium lodide: An Obscure Synthetic Compound
with Limited Publicly Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1623897#bidimazium-iodide-discovery-and-
historical-context]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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